4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(2-hydroxyphenyl)benzamide

• IUPAC Name: 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(2-hydroxyphenyl)benzamide
• InChI: InChI=1S/C24H23NO4/c1-24(2)14-18-6-5-9-21(22(18)29-24)28-15-16-10-12-17(13-11-16)23(27)25-19-7-3-4-8-20(19)26/h3-13,26H,14-15H2,1-2H3,(H,25,27)
• InChI Key: ADQLNERLCJWWGV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC3=CC=C(C=C3)C(=O)NC4=CC=CC=C4O)C
• Molecular Formula: C24H23NO4
• Molecular Weight: 389.4 g/mol

Description

The compound “4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(2-hydroxyphenyl)benzamide” is a complex organic molecule that contains a benzofuran group. Benzofuran is a heterocyclic compound, consisting of fused benzene and furan rings.

Molecular Structure Analysis

The molecule contains a benzofuran group, which is a fused ring structure containing a benzene ring and a furan ring. It also contains a benzamide group, which consists of a benzene ring attached to an amide group.

Scientific Research Applications

Synthesis and Characterization of Benzofuran Derivatives

Research by Levai et al. (2002) focused on the synthesis and dimethyldioxirane oxidation of tetrahydrobenzofurans, revealing a novel transformation that yields hitherto unknown tetrahydrobenzofuran derivatives. These derivatives were further converted into cyclohexane-diones through dimethyldioxirane oxidation, demonstrating the compound's utility in synthetic organic chemistry and potential relevance in drug synthesis (Levai et al., 2002).

Biological Evaluation of Benzamide Derivatives

Another study by Saeed et al. (2015) synthesized a series of benzamide derivatives starting from a non-steroidal anti-inflammatory drug, 4-aminophenazone. These compounds were evaluated for their potential biological applications, including inhibition against human recombinant alkaline phosphatase and recombinant human ecto-5′-nucleotidases. The findings underscore the significance of benzamide derivatives in medicinal chemistry, suggesting areas where the query compound might find applicability (Saeed et al., 2015).

Antiproliferative Activity of Neolignans

Research on the seeds of Daphniphyllum macropodum Miq. led to the isolation of new neolignans with a structural motif involving benzofuran, which exhibited significant antiproliferative activity on human NSCLC A549 and H460 cell lines. This suggests the potential for compounds like 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(2-hydroxyphenyl)benzamide to be investigated for their antiproliferative or anticancer properties (Ma et al., 2017).